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Compound of Interest

Compound Name: 1,11-Dibromoundecane

Cat. No.: B097371 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,11-Dibromoundecane, tailored for researchers, scientists, and professionals in

drug development.

Core Properties of 1,11-Dibromoundecane
1,11-Dibromoundecane is a halogenated alkane characterized by an eleven-carbon chain

with bromine atoms attached to the terminal carbons.[1] Its linear structure and the presence of

two bromine atoms make it a versatile reagent in organic synthesis.[1] It is often used in the

preparation of thermotropic main-chain polyethers and in the formation of self-assembled

monolayers.[2][3] Typically, it appears as a colorless to pale yellow liquid at room temperature.

[1]

Quantitative Data Summary
The fundamental quantitative data for 1,11-Dibromoundecane are summarized in the table

below for easy reference and comparison.
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Parameter Value Source

Molecular Formula C₁₁H₂₂Br₂ [1][4][5]

Linear Formula Br(CH₂)₁₁Br [3][6]

Molecular Weight 314.10 g/mol [4][6]

CAS Number 16696-65-4 [4][5][6]

Density 1.335 g/mL at 25 °C [3][6]

Boiling Point 190-192 °C at 18 mmHg [3][6]

Melting Point -10.6 °C [3][6]

Refractive Index n20/D 1.491 [3][6]

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of 1,11-Dibromoundecane.
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1,11-Dibromoundecane

Molecular Formula
C₁₁H₂₂Br₂

has

Molecular Weight
314.10 g/mol

corresponds to

Click to download full resolution via product page

Core properties of 1,11-Dibromoundecane.

Experimental Protocols
This guide focuses on the fundamental physicochemical properties of 1,11-
Dibromoundecane. Detailed experimental protocols for its synthesis, purification, or specific

applications, such as its use in the preparation of polyethers or self-assembled monolayers,

can be found in the cited literature.[2][3]

Synonyms
For comprehensive literature and database searches, the following synonyms for 1,11-
Dibromoundecane may be useful:

Undecamethylene dibromide[2][4][5]
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Undecane, 1,11-dibromo-[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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